4-(4-amino-5-methyl-1H-pyrazol-1-yl)benzoic acid

• IUPAC Name: 4-(4-amino-5-methylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C11H11N3O2/c1-7-10(12)6-13-14(7)9-4-2-8(3-5-9)11(15)16/h2-6H,12H2,1H3,(H,15,16)
• InChI Key: IOMHGYMGXPXYBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)C(=O)O)N
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• CAS No.: 956200-57-0

Description

Acetyl chloride, also known as ethanoyl chloride, is an acyl chloride derived from acetic acid. It is a colorless, corrosive, and volatile liquid with the chemical formula CH₃COCl. Acetyl chloride is widely used in organic synthesis, particularly in the preparation of esters and amides of acetic acid .

Scientific Research Applications

Acetyl chloride is utilized in various scientific research applications:

Chemistry: Used as a reagent for acetylation reactions, which introduce an acetyl group into organic molecules.

Biology: Employed in the derivatization of alcohols and amines, facilitating the analysis of biological samples.

Medicine: Involved in the synthesis of active pharmaceutical ingredients and intermediates.

Industry: Used in the production of dyes, perfumes, and other industrial chemicals.

Future Directions

The future directions for “4-(4-amino-5-methyl-1H-pyrazol-1-yl)benzoic acid” and its derivatives could involve further exploration of their synthesis methods, biological activities, and potential applications in various fields. Given the broad spectrum of biological activities exhibited by pyrazole derivatives, they are likely to continue attracting the attention of researchers in the field of medicinal chemistry.

Mechanism of Action

Target of Action

It is an analog of a compound used in the synthesis of quinoline derivatives as caspase-3 inhibitors , suggesting potential targets could be related to apoptosis pathways.

Mode of Action

Given its structural similarity to compounds that inhibit caspase-3, it may interact with its targets to induce changes in cell survival and apoptosis .

Biochemical Pathways

Based on its potential role as a caspase-3 inhibitor, it may impact pathways related to apoptosis and cell survival .

Result of Action

Based on its potential role as a caspase-3 inhibitor, it may have effects on cell survival and apoptosis .

Preparation Methods

Synthetic Routes and Reaction Conditions: Acetyl chloride can be synthesized through several methods:

Laboratory Methods: It is commonly prepared by reacting acetic acid with chlorodehydrating agents such as phosphorus trichloride, phosphorus pentachloride, sulfuryl chloride, phosgene, or thionyl chloride.

Industrial Production: On an industrial scale, acetyl chloride is produced by the reaction of acetic anhydride with hydrogen chloride, resulting in a mixture of acetyl chloride and acetic acid.

Chemical Reactions Analysis

Acetyl chloride undergoes various chemical reactions, including:

Hydrolysis: Reacts with water to form acetic acid and hydrogen chloride.

Esterification: Reacts with alcohols to form esters and hydrogen chloride.

Amidation: Reacts with amines to form amides and hydrogen chloride.

Substitution Reactions: Involves the replacement of the chlorine atom with other nucleophiles

Common reagents and conditions used in these reactions include alcohols, amines, and water. Major products formed from these reactions are esters, amides, and acetic acid .

Comparison with Similar Compounds

Acetyl chloride is compared with other acyl chlorides such as:

• Propionyl chloride (CH₃CH₂COCl)
• Butyryl chloride (CH₃CH₂CH₂COCl)
• Acetyl bromide (CH₃COBr)

While these compounds share similar reactivity patterns, acetyl chloride is unique due to its widespread use in acetylation reactions and its relatively simple structure .